Cas no 4892-31-3 (5-tert-butyl-m-cresol)

5-tert-butyl-m-cresol structure

Product Name:5-tert-butyl-m-cresol

CAS No:4892-31-3

Molecular Formula:C₁₁H₁₆O

Molecular Weight:164.24414

CID:844792

PubChem ID:78604

5-tert-butyl-m-cresol Properties

Names and Identifiers

- 5-tert-butyl-m-cresol
- 3-methyl-5-tert-butyl-phenol
- 3-tert-butyl-5-methylphenol

Computed Properties

Exact Mass: 164.120115130g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 164.120115130g/mol
Heavy Atom Count: 12
Complexity: 146
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.7
Topological Polar Surface Area: 20.2Å²

5-tert-butyl-m-cresol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Apollo Scientific	OR957672-1g	3-tert-Butyl-5-methylphenol	4892-31-3	95%	1g	£435.00	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1581535-1g	3-(Tert-butyl)-5-methylphenol	4892-31-3	98%	1g	￥3332.00

5-tert-butyl-m-cresol Related Literature

1. Visible light-induced nuclease activity of a ternary mono-phenanthroline copper(ii) complex containing l-methionine as a photosensitizer

Ashis K. Patra,Shanta Dhar,Munirathinam Nethaji,Akhil R. Chakravarty Chem. Commun., 2003, 1562-1563
2. The nature and sources of laser induced isotopic fractionation in laser ablation-multicollector-inductively coupled plasma-mass spectrometry

Detlef Günther J. Anal. At. Spectrom., 2003,18, 205-212
3. Light-emitting diode (LED)-directed green synthesis of silver nanoparticles and evaluation of their multifaceted clinical and biological activities

Sumaira Anjum,Rimsha Chaudhary,Amna Komal Khan,Mariam Hashim,Iram Anjum,Christophe Hano,Bilal Haider Abbasi RSC Adv., 2022,12, 22266-22284
4. Front cover

New J. Chem., 2014,38, 2709-2709
5. The natural occurrence of allomucic (allaric) acid: a contribution to the assignment of structure of an insecticidal exotoxin from Bacillus thuringiensis Berliner

J. Chem. Soc. D, 1969, 338b-339
6. Ordered interfaces for dual easy axes in liquid crystals

E. Lacaze,A. Apicella,M. P. De Santo,D. Coursault,M. Alba,R. Barberi Soft Matter, 2011,7, 1078-1083
7. Natural product inspired optimization of a selective TRPV6 calcium channel inhibitor†

Rajesh Bhardwaj,Aline Lucie Carrel,Sonja Lindinger,Christoph Romanin,Roberto Parise-Filho,Matthias A. Hediger,Jean-Louis Reymond RSC Med. Chem., 2020,11, 1032-1040
8. Boron–noble gas covalent bonds in borenium and boronium compounds†

Ricardo Pino-Rios Phys. Chem. Chem. Phys., 2021,23, 6896-6902
9. Metal-free high-adsorption-capacity adsorbent derived from spent coffee grounds for methylene blue†

Bayaraa Sukhbaatar,Bongyoung Yoo,Jae-Hong Lim RSC Adv., 2021,11, 5118-5127
10. An evaluation of coating materials used on piezoelectric crystals for the determination of dimethylsulfide (DMS) and its oxidation products in liquefied petroleum gas (LPG)

Anal. Proc., 1994,31, 67-68

4892-31-3 (5-tert-butyl-m-cresol) Related Products

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